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Compound of Interest

Compound Name:
N,N,N',N'-Tetramethyl-P-

phenylenediamine

Cat. No.: B3023315 Get Quote

For researchers, scientists, and drug development professionals working in microbiology, the

oxidase test is a fundamental tool for the presumptive identification of bacteria. This test

differentiates microorganisms based on the presence of the enzyme cytochrome c oxidase.

The choice of reagent for this test is critical for accurate and rapid results. This guide provides

an objective comparison of the two most common reagents: N,N,N',N'-tetramethyl-p-
phenylenediamine (TMPD) and N,N-dimethyl-p-phenylenediamine (DMPD).

The oxidase test relies on a redox indicator that donates electrons to cytochrome c oxidase,

resulting in a colored product. Both TMPD, often used in Kovacs' reagent, and DMPD, the key

component of Gordon and McLeod's reagent, serve this purpose. However, their performance

characteristics, including sensitivity and reaction speed, show notable differences.

Performance Comparison: TMPD vs. DMPD
Experimental data, compiled from multiple microbiological sources, indicates that TMPD

(Kovacs' reagent) offers higher sensitivity and a more rapid color change compared to DMPD

(Gordon and McLeod's reagent).[1] This is a critical advantage in a high-throughput laboratory

setting, enabling faster turnaround times for bacterial identification.
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Feature TMPD (Kovacs' Reagent)
DMPD (Gordon and
McLeod's Reagent)

Chemical Name
N,N,N',N'-tetramethyl-p-

phenylenediamine

N,N-dimethyl-p-

phenylenediamine

Positive Result Color Dark purple / Deep blue[2][3] Red to Black[4]

Time to Positive Result
5-10 seconds (rapid); up to 60-

90 seconds (delayed)[4]

10-30 minutes (red); up to 60

minutes (black)[4]

Sensitivity
Higher sensitivity, providing

clearer and faster results.[1]

Less sensitive compared to

TMPD.[4]

Common Application
Widely used for routine

oxidase testing.

Historically significant, but

often replaced by TMPD.

Stability of Aqueous Solution

Prone to auto-oxidation; fresh

preparation recommended

(weekly).[2]

Also susceptible to auto-

oxidation.

The Chemical Reaction: A Visual Explanation
The fundamental principle of the oxidase test involves the oxidation of the reagent by the

bacterial enzyme cytochrome c oxidase in the presence of oxygen. This reaction serves as an

artificial electron acceptor pathway.

TMPD (Kovacs' Reagent) Pathway

DMPD (Gordon and McLeod's Reagent) Pathway

TMPD (colorless) e- Indophenol Blue (Dark Purple)Cytochrome c Oxidase
Oxidation

DMPD (colorless) e- Colored Product (Red to Black)Cytochrome c Oxidase
Oxidation
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Chemical reaction pathways for TMPD and DMPD in the oxidase test.

Experimental Protocols
Accurate and reproducible results depend on standardized experimental procedures. Below

are the detailed methodologies for preparing the reagents and performing the oxidase test

using both TMPD and DMPD.

Reagent Preparation
TMPD (Kovacs') Oxidase Reagent (1%)

Dissolve: Add 1 gram of N,N,N',N'-tetramethyl-p-phenylenediamine dihydrochloride to 100

mL of sterile distilled water.[2]

Mix: Agitate the solution until the powder is completely dissolved.

Storage: Store the reagent in a dark, glass bottle at 2-8°C. Due to its tendency to auto-

oxidize, it is recommended to prepare this reagent fresh weekly.[2] Discard if the solution

turns dark purple.

DMPD (Gordon and McLeod's) Oxidase Reagent (1%)

Dissolve: Add 1 gram of N,N-dimethyl-p-phenylenediamine dihydrochloride to 100 mL of

sterile distilled water.[2]

Mix: Ensure the powder is fully dissolved by gentle agitation.

Storage: Store in a dark, glass bottle at 2-8°C. This reagent is also prone to auto-oxidation

and should be prepared fresh.

Oxidase Test Procedure (Filter Paper Method)
The filter paper method is a commonly used and reliable technique for performing the oxidase

test.
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Start: Prepare Materials

Place sterile filter paper
in a petri dish.

Add 1-2 drops of oxidase
reagent (TMPD or DMPD)

to the filter paper.

Use a sterile wooden applicator
or platinum loop to pick a

well-isolated bacterial colony.

Smear the colony onto the
reagent-impregnated area

of the filter paper.

Observe for a color change
within the specified time frame.

Positive Result:
Color develops within the

recommended time.

 Yes 

Negative Result:
No color change within the

recommended time.

 No 

End: Record Results

Click to download full resolution via product page

Experimental workflow for the filter paper oxidase test.
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Important Considerations:

Use colonies from an 18-24 hour culture for optimal results. Older colonies may yield weaker

or false-negative results.[5]

Avoid using a nichrome or other iron-containing wire loop, as this can lead to false-positive

reactions. Platinum loops or sterile wooden applicator sticks are recommended.[2]

Do not test colonies from media containing high concentrations of glucose or dyes, as this

may inhibit the oxidase reaction and lead to false-negative results.[2]

Any color change appearing after the recommended time frame should be disregarded.[5]

Conclusion
Based on available data, TMPD (Kovacs' reagent) is the superior choice for the routine oxidase

test in a modern microbiology laboratory. Its higher sensitivity and rapid reaction time contribute

to more efficient and reliable bacterial identification. While DMPD is historically important, its

slower reaction time and lower sensitivity make it a less practical option for most applications.

For weakly oxidase-positive organisms, a modified TMPD reagent using dimethyl sulfoxide

(DMSO) as a solvent has been shown to be even more effective than the standard aqueous

TMPD solution. Researchers should consider these factors when selecting the appropriate

reagent to ensure the accuracy and efficiency of their microbiological workflows.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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